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Compound of Interest

Compound Name:
1,3,2-Benzodioxathiole, 2,2-

dioxide

CAS No.: 4074-55-9

Cat. No.: B1608625

Get Quote

Executive Summary: The Hazard Profile
1,3,2-Benzodioxathiole, 2,2-dioxide (CAS: 1072-53-3), commonly known as Catechol

Sulfate, is not a generic reagent. It is a highly reactive cyclic sulfate ester used primarily as an

electrolyte additive in lithium-ion batteries and as a potent electrophile in organic synthesis.

The Critical Hazard: Beyond its corrosivity, this compound is moisture-sensitive.[1] Upon

contact with ambient humidity or mucosal surfaces (lungs, eyes), it rapidly hydrolyzes to

release Sulfuric Acid and Catechol. This dual-action mechanism causes immediate chemical

burns (acid) and systemic toxicity (catechol absorption).

Core Directive: Handling requires strict exclusion of moisture and a "Zero-Skin-Contact"

protocol.[2][3][4]

The Hazard Matrix
The following data summarizes the physicochemical properties that dictate our safety

protocols.
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Parameter Specification Operational Implication

Physical State
Crystalline Solid (White/Off-

white)

Dust Hazard: High risk of

inhalation; requires respiratory

protection.[5]

Melting Point 35–37 °C

Thermal Sensitivity: Low

melting point means it can

liquefy in warm labs,

increasing spill spread risk.

Reactivity
Hydrolyzes in water

(Exothermic)

Disposal: Never dispose of

directly into aqueous waste

streams without prior

quenching.

Key GHS Codes

H314: Causes severe skin

burnsH317: May cause allergic

skin reactionH351: Suspected

of causing cancer

PPE: Barrier protection must

prevent both corrosive damage

and sensitization.[6]

The PPE Shield: A Self-Validating System
As a Senior Scientist, I do not recommend generic "safety gear." I recommend a layered

defense system designed to fail safely.

A. Hand Protection (The Double-Barrier Protocol)
Standard nitrile gloves may degrade upon prolonged contact with concentrated sulfate esters

or the sulfuric acid generated by hydrolysis.

Inner Layer:Silver Shield/4H® (Laminate) gloves.

Why: These offer the highest permeation resistance to esters and strong acids.

Outer Layer:Nitrile (minimum 5 mil thickness).

Why: Provides dexterity and protects the inner glove from physical tears.
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Protocol: Inspect outer gloves every 15 minutes. If any discoloration occurs (indicating acid

generation), change immediately.

B. Respiratory Protection
Because this compound is a low-melting solid, it generates fine dust that instantly hydrolyzes in

the respiratory tract.

Primary Control: Handle exclusively in a Chemical Fume Hood or Glovebox (Argon

atmosphere).

Secondary Defense: If hood sash must be raised or cleaning spills, use a Full-Face

Respirator with P100 Cartridges (Acid Gas/Organic Vapor combination recommended).

C. Eye & Body Protection
Eyes: Chemical Splash Goggles (ventless) are mandatory. A face shield is required if

handling >10g.

Body: Tyvek® lab coat or chemical-resistant apron over a standard cotton lab coat.

Operational Workflow: From Storage to Synthesis
The following diagram outlines the "Dry-Chain" workflow required to maintain reagent integrity

and operator safety.
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Prevent Condensation Weighing/Transfer
(Glovebox or Schlenk Line)

Avoid Moisture Reaction Setup
(Anhydrous Conditions)

Rapid Transfer Quenching
(Controlled Hydrolysis)

Post-Process

Click to download full resolution via product page

Figure 1:The "Dry-Chain" Workflow. Note that warming to Room Temperature (RT) before

opening is critical to prevent condensation, which triggers hydrolysis.
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Disposal & Neutralization Protocol
Warning: Do not discard active 1,3,2-Benzodioxathiole, 2,2-dioxide into trash or solvent

waste. It remains reactive.

Step-by-Step Quenching Procedure
This protocol converts the reactive ester into water-soluble, neutral salts (Sodium Sulfate and

Catechol).

Preparation: Set up a 1L beaker in a fume hood containing 500mL of 5% Sodium

Bicarbonate (NaHCO₃) or Sodium Hydroxide (NaOH) solution. Place in an ice bath.

Dilution: Dissolve the waste material in a minimal amount of unreactive solvent (e.g.,

Dichloromethane or Ethyl Acetate) if it is not already in solution.

Hydrolysis (The Quench):

Slowly add the organic solution to the stirred basic aqueous mixture.

Observation: Expect fizzing (CO₂ release) if using bicarbonate. Monitor temperature; do

not let it exceed 20°C.

Verification: Check pH. It should remain basic (pH > 8). If acidic, add more base.

Separation:

The aqueous layer now contains Sulfate salts and Catechol (as the phenolate).

Note: Catechol is toxic to aquatic life.[7]

Disposal: Label the waste container as "Hazardous Waste: Contains Catechol and Organic

Solvents." Schedule pickup according to institutional EHS guidelines.

Emergency Response Logic
In the event of a spill, immediate decision-making is required to prevent facility contamination.

[4][5][8]
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Spill Detected

Is Spill > 5g?

Evacuate Lab
Call EHS

Yes (Major)

Containment
Cover with Dry Sand/Vermiculite

No (Minor)

Neutralization
Spray with 5% NaHCO3

After absorption

Cleanup
Scoop into HazWaste Drum

Wait 15 mins

Click to download full resolution via product page

Figure 2:Spill Response Decision Tree. Immediate containment with dry media is preferred

over wet cleaning to prevent rapid acid generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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